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Compound of Interest

Compound Name: Methyl 2-aminoisonicotinate

Cat. No.: B026944

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-aminoisonicotinate, with the CAS Registry Number 6937-03-7, is a pyridine
derivative that holds significant potential as a versatile building block in medicinal chemistry
and drug discovery. Its structure, featuring a reactive amino group and a methyl ester on a
pyridine scaffold, makes it an attractive starting material for the synthesis of a diverse range of
more complex, biologically active molecules. This technical guide provides a comprehensive
overview of the known properties, synthesis, and potential applications of Methyl 2-
aminoisonicotinate, with a focus on its role as an inhibitor of nitric oxide synthase.

Chemical and Physical Properties

Methyl 2-aminoisonicotinate is typically a tan or white to light yellow crystalline powder.[1][2]
[3] It is soluble in chloroform and insoluble in water.[1][4] Key physicochemical properties are
summarized in the table below.
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Property Value Reference(s)

CAS Number 6937-03-7 [2]

Molecular Formula C7HsN20:2 [2]

Molecular Weight 152.15 g/mol [2]
Tan solid / White to light yellow

Appearance , [1][2](3]
crystalline powder

Melting Point 142-143 °C [1][2]

Boiling Point (Predicted)

296.1 +£20.0 °C

[4]

Density (Predicted) 1.238 + 0.06 g/cm?3 [4]
" Soluble in Chloroform,
Solubility ) [1114]
Insoluble in water
pKa (Predicted) 4.89+0.11 [4]

Synonyms: 2-Amino-4-pyridinecarboxylic Acid Methyl Ester; 2-Aminoisonicotinic Acid Methyl

Ester; Methyl 2-Amino-4-pyridinecarboxylate.[1][3]

Spectroscopic Data

While comprehensive spectral data for Methyl 2-aminoisonicotinate is not readily available in

public databases, the following *H NMR data has been reported for the synthesized compound.

Table 2: *H NMR Data of Methyl 2-aminoisonicotinate
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Chemical Multiplicit Integratio Assignm - Frequenc Referenc
Shift (8) y n ent y e(s)

3.96 S 3H -OCHs de-DMSO 300 MHz [4]

7.14 d 1H Pyridine-H de-DMSO 300 MHz [4]

7.49 br 1H Pyridine-H de-DMSO 300 MHz [4]

8.07 d 1H Pyridine-H de-DMSO 300 MHz [4]

8.18 br 2H -NH:z de-DMSO 300 MHz [4]

Note: Definitive 13C NMR, IR, and Mass Spectrometry data for Methyl 2-aminoisonicotinate
were not found in the reviewed literature. Researchers are advised to acquire this data
experimentally for their specific samples.

Synthesis

A general and efficient procedure for the synthesis of Methyl 2-aminoisonicotinate involves
the esterification of 2-aminoisonicotinic acid using methanol and thionyl chloride.[4]

Experimental Protocol: Synthesis of Methyl 2-
aminoisonicotinate

Materials:

e 2-aminoisonicotinic acid

e Methanol (MeOH)

e Thionyl chloride (SOCIz)

o Saturated aqueous sodium carbonate solution (Naz2COs)
e Dichloromethane (DCM)

e Anhydrous sodium sulfate (Na2S0a4)
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Procedure:

Dissolve 2-aminoisonicotinic acid (1.5 mol) in methanol (1.8 L) in a suitable reaction vessel.

[4]

Slowly add thionyl chloride (2.0 mol) dropwise to the solution while maintaining the
temperature at 50 °C.[4]

After the addition is complete, continue stirring the reaction mixture at 50 °C for 5 hours.[4]

Upon completion of the reaction, remove the solvent by distillation under reduced pressure.
[4]

To the resulting residue, add saturated aqueous sodium carbonate solution until the pH of
the mixture is adjusted to 9-10.[4]

Extract the basic aqueous mixture with dichloromethane (3 x 300 mL).[4]
Combine the organic layers and dry over anhydrous sodium sulfate.[4]

Filter the drying agent and remove the solvent by concentration under reduced pressure to
yield Methyl 2-aminoisonicotinate as a yellow solid (reported yield: 83%).[4]

Synthetic Workflow Diagram
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Solvent Removal
Basification (Na2CO3)
Extraction (DCM)
Drying (Na2S04)
Concentration

2-aminoisonicotinic acid
Methanol
Thionyl Chloride

Esterification

(50 °C, 5 hours) Methyl 2-aminoisonicotinate

NOS Active Site
L-Arginine Binds to _ Catalyzes _ [ Nitric Oxide + L-Citrulline
(Substrate) > Nitric Oxide Synthase > (Products)
(Enzyme)
____________________ :
I

Inhibition

< Inhibition of NO Production —

is inhibited

Methyl 2-aminoisonicotinate
(Inhibitor)

Blocks L-Arg Binding
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Methyl 2-aminoisonicotinate
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Giological ScreeningD

E_ead Optimizatior]
— Potential Drug Candidate —
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-
aminoisonicotinate (CAS 6937-03-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026944#methyl-2-aminoisonicotinate-cas-6937-03-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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